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Compound of Interest

Compound Name: 1-Menthene

Cat. No.: B224986

This guide provides comprehensive safety data and handling precautions for 1-Menthene,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from various safety data sheets and chemical property databases to ensure a
thorough understanding of the substance's characteristics and associated hazards.

Chemical Identification

e Chemical Name: 1-Menthene

Synonyms: o-menthene, 1-methyl-2-propan-2-ylcyclohexene[1]

CAS Number: 11028-39-0[1][2]

Molecular Formula: CioH1s[1][2]

Molecular Weight: 138.25 g/mol [1]

Hazard Identification and Classification

1-Menthene is classified as a flammable liquid and may cause skin irritation and allergic
reactions.[3] It is crucial to understand its hazard ratings to ensure safe handling.

Table 1: Hazard ldentification and Classification
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Classification System Rating Description
GHS Classification Flammable liquids 3, H226 Flammable liquid and vapor.[3]
Skin irritation 2, H315 Causes skin irritation.[3]

o ) May cause an allergic skin
Sensitization - skin 1, H317

reaction.[3]
NFPA Rating Health: 1, Fire: 2, Reactivity: O
HMIS Rating Health: 1, Fire: 2, Reactivity: 0

Hazard Statements:

e H226: Flammable liquid and vapor.[3]

e H315: Causes skin irritation.[3]

e H317: May cause an allergic skin reaction.[3]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[3]

o P241: Use explosion-proof electrical/ventilating/lighting equipment.[3]
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water [or shower].[3]

e P403+P235: Store in a well-ventilated place. Keep cool.[3]

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[3]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://prod.adv-bio.com/SDS-US/1444sdsus.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the physical and chemical properties of 1-Menthene is essential for its safe
storage and handling.

Table 2: Physical and Chemical Properties of 1-Menthene

Property Value Source
Appearance Colorless clear liquid [4]
Boiling Point 172.1 + 7.0 °C at 760 mmHg [2]
Flash Point 44.8 £ 13.0 °C [2]
Density 0.8 £ 0.1 g/cm3 [2]
Vapor Pressure 1.8 £ 0.2 mmHg at 25°C [2]
N Insoluble (1.84 mg/L @ 25 °C
Water Solubility [4]
est.)

Solubility Soluble in alcohol [4]
LogP (Octanol/Water Partition

o 4.95 [2]
Coefficient)
Refractive Index 1.459 [2]

Experimental Protocols and Handling Precautions

Strict adherence to safety protocols is mandatory when working with 1-Menthene to minimize
risks of exposure and accidents.

Appropriate PPE must be worn at all times when handling 1-Menthene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale
) Safety glasses with side Protects against splashes and
Eye/Face Protection )
shields or goggles. vapors.
Chemical-resistant gloves Prevents skin contact,
Skin Protection (e.g., Neoprene, Nitrile) and irritation, and allergic reactions.
protective clothing. [5]

Use in a well-ventilated area. If
exposure limits are exceeded
) ) or irritation is experienced, a [5] Protects against inhalation
Respiratory Protection
NIOSH/MSHA approved of harmful vapors.
respiratory filter device should

be worn.

Handling:

o Ventilation: Always handle 1-Menthene in a well-ventilated area or under a chemical fume
hood to prevent the formation of aerosols and accumulation of vapors.[3]

« Ignition Sources: Keep the substance away from heat, sparks, open flames, and other
ignition sources.[3] Use non-sparking tools and take precautionary measures against static
discharge.[6]

e Personal Hygiene: Wash hands thoroughly after handling.[7] Immediately remove any
clothing that becomes soiled or contaminated.[3] Do not eat, drink, or smoke in the work
area.[8]

Storage:

o Container: Keep the container tightly sealed and store in a dry, cool, and well-ventilated
place.[3][5]

¢ Incompatible Materials: Store away from strong oxidizing agents and strong reducing agents.

[°]

o Temperature: It is recommended to store at 4°C.[5]
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e Eliminate Ignition Sources: Immediately remove all sources of ignition from the spill area (no
smoking, flares, sparks, or flames).[6]

» Ventilate Area: Ensure adequate ventilation.
e Personnel: Keep unnecessary personnel away from the spill area.[6]

o Containment: Prevent further leakage or spillage if it is safe to do so.[5] Dike the spilled
material where possible.[6]

o Cleanup:
o Wear appropriate personal protective equipment during cleanup.[5][6]

o Absorb the spill with inert material (e.g., sand, diatomite, acid binders, universal binders,
sawdust).[10]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[6][7]

o Do not allow the product to reach the sewage system or any water course.[3]

o Disposal: Dispose of the contaminated material as waste according to local, regional, and
national regulations.[3]

General Advice: In case of an accident or if you feel unwell, seek medical advice immediately.
[7] Show the safety data sheet to the doctor in attendance.

e Inhalation:

[¢]

Move the person to fresh air.[3][5]

[¢]

If breathing is difficult, give oxygen.[5]

[e]

If the person is not breathing, give artificial respiration.[5]

o

Call for a doctor.[3] In case of unconsciousness, place the patient in a stable side position
for transportation.[3]
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¢ Skin Contact:

(¢]

Immediately take off all contaminated clothing.[3]

[¢]

Rinse the skin with plenty of water or shower.[3]

[¢]

Wash the affected area with soap and water.[5]

[e]

If skin irritation or a rash occurs, seek medical advice.[9]
e Eye Contact:
o Rinse cautiously with water for several minutes.[9]
o Remove contact lenses, if present and easy to do. Continue rinsing.[9]
o If eye irritation persists, get medical advice/attention.[9]
e Ingestion:
o Clean the mouth with water and drink plenty of water afterward.[9]
o Do NOT induce vomiting.[8]
o Never give anything by mouth to an unconscious person.[5]
o Immediately call a poison center or doctor.[6]
Stability and Reactivity
o Chemical Stability: The product is stable under recommended storage conditions.[5]

» Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[7] Also avoid
extremes of temperature and direct sunlight.[5]

e Incompatible Materials: Strong oxidizing agents and strong reducing agents.[9]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides.[5]
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e Hazardous Polymerization: No information available.[9]
Toxicological and Ecological Information
» Toxicological Information:
o Acute Toxicity: Moderately toxic by intraperitoneal route and mildly toxic by ingestion.[11]
o Skin Irritation: Causes skin irritation.[3]
o Sensitization: May cause an allergic skin reaction.[3]
» Ecological Information:
o Water Hazard: Water hazard class 1 (Self-assessment): slightly hazardous for water.[3]

o General Notes: Do not allow undiluted product or large quantities of it to reach ground
water, water courses, or sewage systems.[3]

Disposal Considerations

o Waste Treatment: Must not be disposed of together with household garbage.[3] Disposal
must be made according to official regulations.[3]

o Contaminated Packaging: Uncleaned packaging should be disposed of in the same manner
as the product itself.[3]

Visual Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1-Menthene and
the appropriate emergency response procedures.
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Start: Handling 1-Menthene
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Caption: 1-Menthene Safe Handling and Emergency Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 1-
Menthene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b224986#1-menthene-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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